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Compound of Interest

Compound Name: Propargyl chloroformate

CAS No.: 35718-08-2

Cat. No.: B1587597

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Hazard Profile
Propargyl chloroformate (C₄H₃ClO₂) is a highly reactive organic compound essential in

modern synthetic chemistry.[1] Its utility lies in the dual functionality of the propargyl group,

which is valuable in "click chemistry" reactions, and the chloroformate moiety, an effective

protecting group for amines and alcohols in multi-step syntheses, particularly peptide synthesis.

[2][3] However, the very reactivity that makes it a valuable reagent also renders it significantly

hazardous. This guide provides a detailed framework for its safe handling, grounded in an

understanding of its chemical properties and inherent risks.

Propargyl chloroformate is a colorless to pale yellow liquid with a pungent odor.[1][2] It is

classified as a flammable, corrosive, and toxic substance, demanding rigorous safety protocols.

[2] Its hazardous nature is multifaceted, stemming from its flammability, acute toxicity via

multiple exposure routes, and high reactivity, particularly with water and other nucleophiles.[2]

[4][5]
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Property Value Significance for Handling

Molecular Formula C₄H₃ClO₂[6] -

Molecular Weight 118.52 g/mol [6] -

Appearance
Colorless to pale yellow liquid

with a pungent odor[1][2]

Visual and olfactory indicator

of presence.

Boiling Point 118-122 °C[7][8]
Volatility contributes to

inhalation risk.

Flash Point 30 °C (86 °F) - closed cup[7]

High Flammability Risk. Vapors

can ignite at ambient

temperatures.

Density 1.215 g/mL at 25 °C[7]

Vapors are heavier than air

and can accumulate in low

areas.[7]

Reactivity

Reacts with water, alcohols,

amines, and strong bases.[2]

[9]

High Reactivity Risk.

Incompatible with common lab

reagents.

Section 2: The Chemistry of Hazard - Understanding
Reactivity and Instability
A foundational understanding of the molecular basis for propargyl chloroformate's hazards is

critical for developing self-validating safety protocols. The primary risks are dictated by the

electrophilic nature of the chloroformate's carbonyl carbon.[10]

Nucleophilic Attack and Hydrolysis: The electron-deficient carbonyl carbon is highly

susceptible to attack by nucleophiles. This is the basis for its utility in protecting amines and

alcohols.[10] However, this reactivity also poses a significant danger. When exposed to

water, even atmospheric moisture, it reacts to liberate corrosive hydrochloric acid fumes.[2]

This reaction is exothermic and can lead to pressure buildup in sealed containers.

Thermal Instability and Decomposition: The compound is flammable, with a low flash point of

30°C, meaning its vapors can form an explosive mixture with air at typical laboratory

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/460923
https://www.sigmaaldrich.com/JP/ja/product/aldrich/460923
https://cymitquimica.com/cas/35718-08-2/
https://www.smolecule.com/products/s1898619
https://datasheets.scbt.com/sc-250782.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8459060.htm
https://datasheets.scbt.com/sc-250782.pdf
https://datasheets.scbt.com/sc-250782.pdf
https://datasheets.scbt.com/sc-250782.pdf
https://www.smolecule.com/products/s1898619
https://nj.gov/health/eoh/rtkweb/documents/fs/1608.pdf
https://www.benchchem.com/product/b1587597/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-of-propargyl-chloroformate
https://www.benchchem.com/product/b1587597
https://www.benchchem.com/product/b1587597
https://www.smolecule.com/products/s1898619
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


temperatures.[7] In the event of a fire, hazardous decomposition products, including carbon

oxides and hydrogen chloride gas, are formed.[7]

Toxicity Mechanism: Propargyl chloroformate is toxic if inhaled, swallowed, or absorbed

through the skin.[4][5] Its corrosive nature causes severe skin burns and eye damage.[4][5]

As a lachrymator, it is extremely destructive to the tissues of the mucous membranes and

upper respiratory tract.[7]

Section 3: A Hierarchy of Controls for Managing
Exposure
The most effective approach to mitigating the risks associated with propargyl chloroformate
is to apply the hierarchy of controls. This framework prioritizes the most effective control

measures down to the least effective.
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Hierarchy of Controls for Propargyl Chloroformate

Elimination
(Most Effective)

Is use of this reagent truly necessary?

Substitution

Can a less hazardous reagent be used?
(e.g., a more stable propargylating agent)

If not possible

Engineering Controls

Isolate people from the hazard.
- Certified Chemical Fume Hood

- Grounding and bonding for transfers
- Process isolation

If not possible

Administrative Controls

Change the way people work.
- Standard Operating Procedures (SOPs)

- Restricted access areas
- Hazard communication training

Must be used in conjunction

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with the last line of defense.
- Respirator, Chemical Goggles, Face Shield

- Chemical Resistant Gloves and Apron

Must be used in conjunction
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Spill Response Personal Exposure Fire Response

INCIDENT OCCURS

Evacuate immediate area
Alert others

Spill

Remove victim from source
Call for medical help immediately

Exposure

Activate fire alarm
Evacuate building

Fire

Don full PPE
(incl. respirator)

Contain with non-combustible
absorbent (sand, vermiculite)

Collect in sealed container
for hazardous waste disposal

Remove all contaminated clothing
IMMEDIATELY

Flush affected area
(Skin/Eyes) for 15+ minutes

Provide SDS to responders
Seek immediate hospital care

If small & trained:
Use CO2 or dry chemical

DO NOT USE WATER

Firefighters: Use water spray
to cool adjacent containers

SCBA is mandatory due to
toxic decomposition products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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